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Compound of Interest

Compound Name:
1-(2-Bromo-4-

methylphenyl)ethanone

Cat. No.: B173727 Get Quote

This guide provides a detailed, safety-first protocol for the proper disposal of 1-(2-Bromo-4-
methylphenyl)ethanone (CAS No. 103286-27-7). As a halogenated organic compound, this

substance requires specialized handling and disposal procedures to ensure the safety of

laboratory personnel and to maintain environmental and regulatory compliance. This document

moves beyond simple instructions to explain the critical reasoning behind each step,

empowering researchers to manage chemical waste with confidence and scientific integrity.

Part 1: Core Hazard Assessment and Pre-Disposal
Safety
Understanding the inherent risks of a chemical is the foundation of its safe management. 1-(2-
Bromo-4-methylphenyl)ethanone is classified as an irritant and requires careful handling to

prevent exposure.

Key Chemical and Hazard Identifiers
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Property Identifier Source(s)

IUPAC Name
1-(2-Bromo-4-

methylphenyl)ethanone
[1]

Synonym
2'-Bromo-4'-

methylacetophenone
[2][3]

CAS Number 103286-27-7 [1]

Molecular Formula C₉H₉BrO [1][2][3]

GHS Hazard Class

Skin Irritant (Category 2),

Serious Eye Irritant (Category

2A), Specific Target Organ

Toxicity - Single Exposure

(Category 3, Respiratory

Irritation)

[2][4][5]

Primary Hazards

Causes skin and serious eye

irritation; may cause

respiratory irritation.

[2][4][6][7]

Mandatory Personal Protective Equipment (PPE)
Before handling the chemical for use or disposal, ensure the following PPE is worn to create a

reliable barrier against exposure:

Eye and Face Protection: Wear tightly fitting safety goggles or a full-face shield that complies

with OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[6]

Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber) that are appropriate for

halogenated organic compounds. Inspect gloves for integrity before each use.

Protective Clothing: A standard laboratory coat is required. For tasks with a higher risk of

spillage, a chemically impervious apron should be worn over the lab coat.[6][8]

Immediate First-Aid Measures
In the event of accidental exposure, immediate and correct first-aid is critical.
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

making sure to lift the upper and lower eyelids. Seek immediate medical attention.[6][9]

Skin Contact: Remove all contaminated clothing and wash the affected skin area thoroughly

with soap and plenty of water. If skin irritation develops or persists, seek medical advice.[4]

[6]

Inhalation: Move the affected person to fresh air. If breathing is difficult or if respiratory

symptoms develop, call a poison center or doctor.[4][6][10]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[6][8]

Part 2: Waste Segregation and Collection Protocol
The cornerstone of proper chemical disposal is rigorous waste segregation. As a halogenated

compound, 1-(2-Bromo-4-methylphenyl)ethanone must never be mixed with non-

halogenated chemical waste.

Causality: Halogenated waste streams are significantly more expensive and complex to

dispose of than their non-halogenated counterparts.[11] They require high-temperature

incineration in specialized facilities equipped with acid gas scrubbers to neutralize the

hydrogen halides (e.g., Hydrogen Bromide) produced during combustion.[12] Cross-

contamination increases disposal costs and violates regulatory compliance.

Step-by-Step Collection Procedure
Select the Correct Waste Container: Use a designated hazardous waste container that is in

good condition, compatible with the chemical, and has a tightly sealing screw cap. Glass or

high-density polyethylene (HDPE) containers are typically appropriate.[13]

Label the Container Before Use: The container must be clearly and accurately labeled before

the first drop of waste is added.[13] The label must include:

The words "HAZARDOUS WASTE".[11]
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The full chemical name: "1-(2-Bromo-4-methylphenyl)ethanone". Do not use

abbreviations or formulas.[13]

An indication of the hazards (e.g., "Irritant").

Containment of Solid Waste: Collect solid 1-(2-Bromo-4-methylphenyl)ethanone waste

directly in the labeled container.

Containment of Contaminated Materials: Any materials used to handle or clean up the

chemical (e.g., weighing paper, contaminated gloves, paper towels) must also be placed in

the same designated halogenated waste container.

Keep the Container Closed: The waste container must remain tightly sealed at all times,

except when actively adding waste. This prevents the release of vapors and protects against

spills.[11][13]

Store Safely: Store the waste container in a cool, dry, well-ventilated area, away from

incompatible materials such as strong oxidizing agents or strong bases.[12] Ensure it is

stored in a secondary containment bin.

Part 3: Disposal Pathway and Regulatory
Compliance
Disposal of this chemical is governed by federal and local regulations for hazardous waste. As

a halogenated organic compound, it falls under specific rules that prohibit land disposal.[14][15]

[16]

The only acceptable disposal method is through a licensed hazardous waste management

facility.

Institutional Disposal Workflow
Accumulate Waste Safely: Follow the collection protocol in Part 2. Do not accumulate

excessive amounts of waste in the laboratory.[13]

Contact Your Institutional EHS Office: Your facility's Environmental Health & Safety (EHS)

department is the required point of contact for final disposal. They are trained and equipped
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to manage the logistics of hazardous waste removal.

Schedule a Waste Pickup: Provide the EHS office with a complete inventory of the waste

container's contents. They will arrange for the collection of the sealed and labeled container

from your laboratory's designated waste accumulation area.

Maintain Records: Keep a log of the waste generated, including the chemical name, quantity,

and date of disposal request, as required by your institution's policies.

Self-Validating System: By adhering to this workflow—from PPE and segregation to proper

labeling and EHS coordination—you create a closed-loop system that ensures safety,

compliance, and responsible environmental stewardship. Every step is designed to validate the

integrity of the process.

Part 4: Spill and Emergency Procedures
Accidents require a prepared and swift response.

Managing a Small Spill
Alert and Isolate: Alert personnel in the immediate area and restrict access.

Don PPE: Wear the full PPE as described in Part 1.1.

Contain and Clean: For a solid spill, carefully sweep or scoop the material to avoid creating

dust.[6][9] Place the spilled material and any contaminated cleaning supplies into your

labeled halogenated hazardous waste container.

Decontaminate: Wipe the spill area with a suitable solvent (e.g., acetone), and dispose of the

cleaning materials as hazardous waste.

Report: Report the incident to your laboratory supervisor or EHS office.

Managing a Large Spill
For spills that are large, in a poorly ventilated area, or cannot be managed safely by laboratory

staff:
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EVACUATE the area immediately.

ALERT others by activating the nearest fire alarm if necessary.

CALL your institution's emergency number or 911 from a safe location.[13] Provide the

chemical name and location of the spill.

Visualization: Disposal Decision Workflow
The following diagram illustrates the logical flow for the proper management and disposal of 1-
(2-Bromo-4-methylphenyl)ethanone waste.
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Phase 1: In-Lab Preparation

Phase 2: Final Disposal

Waste Generated:
1-(2-Bromo-4-methylphenyl)ethanone

Identify as
Halogenated Organic Waste

Step 1

Segregate from
Non-Halogenated Waste

Step 2
(Critical)

Select & Pre-Label
Compatible Container

Step 3

Collect Waste & Contaminated Items

Step 4

Keep Container Securely Sealed

Step 5

Store in Designated
Secondary Containment Area

Step 6

Contact Institutional EHS
for Pickup Request

EHS Collects Waste
for Final Disposal

Step 7

Disposal via Licensed
High-Temperature Incineration

Step 8

Click to download full resolution via product page

Caption: Disposal workflow for 1-(2-Bromo-4-methylphenyl)ethanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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